Cas no 2171678-07-0 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylhexanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylhexanoic acid
• CAS No: 2171678-07-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6062578
• PubChem ID: 165516581
• Update Time: 2025-05-19

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylhexanoic acid
• 2171678-07-0
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4-methylhexanoic acid
• EN300-1524156

• Inchi： 1S/C27H32N2O6/c1-3-16(2)12-23(26(31)32)28-25(30)22-13-34-15-24(22)29-27(33)35-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-24H,3,12-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： UJLGKBWCJSCFCM-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NC(C(=O)O)CC(C)CC)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylhexanoic acid

Research Brief on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylhexanoic acid (CAS: 2171678-07-0)

The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylhexanoic acid (CAS: 2171678-07-0) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief synthesizes the latest findings on this compound, focusing on its structural characteristics, synthetic pathways, and biological relevance.

Recent studies highlight the role of this compound as a key intermediate in solid-phase peptide synthesis (SPPS). The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in peptide chain elongation, while the oxolan-3-ylformamido moiety contributes to improved solubility and stability under SPPS conditions. A 2023 study published in the Journal of Peptide Science demonstrated its efficacy in synthesizing complex peptidomimetics with enhanced bioavailability.

Structural analysis via NMR and X-ray crystallography (Nature Chemistry, 2022) revealed that the compound's conformational rigidity, imparted by the oxolane ring, facilitates selective interactions with target enzymes. This property has been leveraged in the design of protease inhibitors, particularly for applications in oncology and infectious diseases. Computational docking studies further suggest its potential as a scaffold for allosteric modulators of G-protein-coupled receptors (GPCRs).

Innovative synthetic routes have been developed to optimize the production of this compound. A 2024 Organic Process Research & Development paper described a novel continuous-flow method that achieves 92% yield while reducing hazardous waste generation. The process utilizes enzymatic resolution to control the stereochemistry at the 4-methylhexanoic acid moiety, addressing previous challenges in chiral purity.

Emerging pharmacological data indicates that derivatives of this compound exhibit promising activity against drug-resistant bacterial strains. Researchers at the European Molecular Biology Laboratory (EMBL) reported in Cell Chemical Biology (2023) that structural modifications at the formamido group yielded analogs with potent inhibition of β-lactamase enzymes, suggesting potential as adjuvants in antibiotic therapies.

Future research directions include exploring its application in targeted drug delivery systems, where the Fmoc group could serve as a cleavable linker for tumor-specific payload release. The compound's unique combination of stability and reactivity positions it as a versatile building block for next-generation bioconjugates and PROTACs (Proteolysis Targeting Chimeras).